Cas no 632-12-2 (isoserine)
isoserine structure
Product Name:isoserine
isoserine Chemical and Physical Properties
Names and Identifiers
-
- isoserine
- DL-ISOSERINE
- (2RS)-3-amino-2-hydroxypropanoic acid
- 1-Propanesulfonic acid, 3-amino-2-hydroxy-
- 3-amino-2(RS)-hydroxypropionic acid
- 3-amino-2-hydroxy-1-propanesulfonic acid
- 3-Amino-2-hydroxy-propan-1-sulfonsaeure
- 3-amino-2-hydroxy-propane-1-sulfonic acid
- 3-Amino-2-hydroxy-propansulfonsaeure
- 3-amino-2-hydroxypropionic acid
- 3-aminolactic acid
- AC1NREBQ
- CTK2G3118
- Hydroxyhomotaurine
- L-3-amino-2-hydroxypropanesulfonic acid
- 3-aMino-2-hydroxypropionic acid,dl-isoserine
- U7LTG62FEW
- (R)-3-Amino-2-hydroxypropionic Acid
- SY007745
- DL-3-Amino-2-hydroxypropanoic acid
- MFCD03428326
- H-DL-beta-Amino-alpha-hydroxypropionic acid
- PD196866
- SY013666
- EN300-95550
- BP-13413
- UNII-U7LTG62FEW
- I0309
- (RS)-isoserine
- DB-054433
- AB88677
- (S)-3-Amino-2-hydroxypropionic acid
- DL-3-Amino-2-hydroxypropionic Acid
- CHEMBL4798809
- 2-Hydroxy-.beta.-alanine
- (+/-)-Isoserine
- Propanoic acid, 3-amino-2-hydroxy-
- H-DL--Amino--hydroxypropionic acid
- ALBB-031572
- Isoserine, DL-
- DTXSID70870737
- DL-Isoserine, 98%
- H-DL-ISOSER-OH
- (R)-Isoserine
- BDBM50563978
- AKOS009157084
- MFCD00008138
- 2-Hydroxy-3-aminopropanoic acid
- 565-71-9
- AS-35426
- (DL)-Isoserine
- F8885-0613
- SCHEMBL85839
- DA-64570
- 3-amino-2-hydroxypropanoic acid
- CS-W013682
- HY-W012966
- SY013665
- (2R)-3-Amino-2-hydroxy-propanoic acid
- H-DL-Ise-OH
- DA-04187
- 632-12-2
-
- Inchi: 1S/C3H7NO3/c4-1-2(5)3(6)7/h2,5H,1,4H2,(H,6,7)
- InChI Key: BMYNFMYTOJXKLE-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CN
Computed Properties
- Exact Mass: 105.04261
- Monoisotopic Mass: 105.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -4
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.3895 (rough estimate)
- Melting Point: 235 °C (dec.)(lit.)
- Boiling Point: 197.09°C (rough estimate)
- Refractive Index: 1.4368 (estimate)
- PSA: 83.55
- LogP: -0.90910
- Solubility: Not determined
isoserine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0309-1g |
isoserine |
632-12-2 | 95.0%(T) | 1g |
¥310.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0309-100mg |
isoserine |
632-12-2 | 95.0%(T) | 100mg |
¥135.0 | 2022-05-30 |
isoserine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
632-12-2 (isoserine) Related Products
- 565-71-9(DL-Isoserine)
- 632-11-1((R)-Isoserine)
- 632-13-3(L-Isoserine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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